Cas no 1782549-44-3 (N-(3-chlorophenyl)methyl-N-methylhydroxylamine)

• Product Name: N-(3-chlorophenyl)methyl-N-methylhydroxylamine
• CAS No: 1782549-44-3
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• CID: 6421417
• PubChem ID: 82598465
• Update Time: 2025-05-24

N-(3-chlorophenyl)methyl-N-methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-(3-chlorophenyl)methyl-N-methylhydroxylamine
• EN300-1997356
• 1782549-44-3
• N-[(3-chlorophenyl)methyl]-N-methylhydroxylamine

• Inchi： 1S/C8H10ClNO/c1-10(11)6-7-3-2-4-8(9)5-7/h2-5,11H,6H2,1H3
• InChI Key： FAMVHRZOVKRJBE-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CN(C)O

Computed Properties

• Exact Mass: 171.0450916g/mol
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 23.5Ų

Additional information on N-(3-chlorophenyl)methyl-N-methylhydroxylamine

Comprehensive Overview of N-(3-chlorophenyl)methyl-N-methylhydroxylamine (CAS No. 1782549-44-3): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry, N-(3-chlorophenyl)methyl-N-methylhydroxylamine (CAS No. 1782549-44-3) has garnered significant attention due to its unique structural properties and versatile applications. This compound, often referred to in scientific literature by its systematic name, belongs to the class of hydroxylamine derivatives, which are pivotal intermediates in pharmaceutical synthesis and material science. Researchers and industry professionals frequently search for terms like "hydroxylamine derivatives applications", "CAS 1782549-44-3 synthesis", and "N-(3-chlorophenyl)methyl-N-methylhydroxylamine uses", reflecting its growing relevance.

The molecular structure of N-(3-chlorophenyl)methyl-N-methylhydroxylamine features a chlorophenyl group attached to a methylhydroxylamine moiety, which imparts distinct reactivity. This combination makes it valuable for constructing complex molecules, particularly in medicinal chemistry where chlorophenyl derivatives are often explored for bioactive properties. Recent studies highlight its role in the development of novel enzyme inhibitors and agrochemicals, aligning with trending topics such as "green chemistry innovations" and "sustainable chemical synthesis".

From a synthetic perspective, CAS No. 1782549-44-3 is typically prepared via nucleophilic substitution reactions involving N-methylhydroxylamine and 3-chlorobenzyl halides. Optimizing yield and purity remains a focal point for chemists, as evidenced by frequent searches for "high-purity hydroxylamine synthesis" and "scale-up of aromatic hydroxylamines". The compound's stability under varying pH conditions also makes it suitable for catalytic applications, a topic gaining traction in AI-driven drug discovery platforms.

Beyond pharmaceuticals, N-(3-chlorophenyl)methyl-N-methylhydroxylamine finds utility in polymer science, where its functional groups enable cross-linking reactions for advanced materials. Industry reports correlate this with searches for "smart polymer additives" and "functionalized aromatic amines", underscoring its interdisciplinary appeal. Regulatory compliance and safety data (e.g., REACH certification for CAS 1782549-44-3) are also frequently queried, reflecting heightened awareness of chemical stewardship.

In analytical chemistry, advanced techniques like HPLC-MS and NMR spectroscopy are employed to characterize this compound, addressing common queries such as "analytical methods for hydroxylamine detection". Its spectral fingerprints are well-documented, aiding in quality control for commercial batches. Furthermore, the rise of computational chemistry tools has spurred interest in predicting its behavior in silico, merging traditional lab practices with digital innovation.

As sustainability becomes a global priority, the biodegradability profile of N-(3-chlorophenyl)methyl-N-methylhydroxylamine is under scrutiny. Emerging research explores its environmental fate, resonating with searches for "eco-friendly chemical intermediates". This aligns with the broader shift toward circular economy models in chemical manufacturing, where waste minimization and resource efficiency dominate discourse.

In summary, CAS No. 1782549-44-3 exemplifies the convergence of synthetic utility and modern scientific inquiry. Its multifaceted roles—from drug development to material engineering—ensure its prominence in both academic and industrial settings. By addressing trending keywords like "next-gen chemical building blocks" and "halogenated amine applications", this overview bridges technical depth with contemporary search trends, enhancing its SEO performance while maintaining rigorous scientific accuracy.